Cas no 2137612-37-2 (Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate)

• Product Name: Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate
• CAS No: 2137612-37-2
• MF: C₉H₉NaO₄S
• MW: 236.22013258934
• CID: 6297423
• PubChem ID: 165455791
• Update Time: 2025-08-05

Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate
• 2137612-37-2
• EN300-722908
• Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate

• Inchi： 1S/C9H10O4S.Na/c1-6-5-7(14(11)12)3-4-8(6)9(10)13-2;/h3-5H,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： XVIJSAVXVGHFTP-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C(=O)OC)=C(C)C=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.01192422g/mol
• Monoisotopic Mass: 236.01192422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate

Introduction to Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate (CAS No. 2137612-37-2)

Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate, identified by its CAS number 2137612-37-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfinate derivatives, which are known for their diverse applications in medicinal chemistry and material science. The structural features of this molecule, particularly the presence of a methoxycarbonyl group and a methyl substituent on a benzene ring, combined with a sulfinate functional group, make it a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate molecule exhibits unique chemical properties that make it valuable in synthetic chemistry. The sulfinate group, which is electron-rich, can participate in various reactions such as nucleophilic substitution and addition reactions, while the methoxycarbonyl group can serve as a protecting group or a leaving group in different synthetic pathways. These characteristics have made it a subject of interest for researchers looking to develop novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the development of sulfinate-based compounds due to their potential biological activities. For instance, sulfinate derivatives have been reported to exhibit anti-inflammatory, antimicrobial, and antitumor properties. The< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate compound has been studied for its possible role in these applications, and preliminary findings suggest that it may interact with biological targets in ways that could lead to therapeutic benefits.

The synthesis of< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. The process typically starts with the functionalization of a benzene ring, followed by the introduction of the sulfinate group. The methoxycarbonyl group is often introduced as a protecting group that can be later removed under specific conditions. This synthetic route highlights the importance of< strong>CAS No. 2137612-37-2 as a key intermediate in the production of more complex molecules.

One of the most intriguing aspects of< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate is its potential application in drug discovery. Researchers have been exploring its use as a building block for designing new drugs that target specific diseases. For example, studies have shown that sulfinate derivatives can inhibit certain enzymes involved in cancer progression by binding to their active sites. The structural flexibility of< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate allows chemists to modify its properties in various ways, enabling the creation of customized molecules with enhanced biological activity.

The pharmaceutical industry has been particularly interested in sulfinate compounds due to their ability to modulate biological pathways in a targeted manner. The< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate compound has been tested in various preclinical studies to assess its efficacy and safety profile. These studies have provided valuable insights into its potential therapeutic applications and have paved the way for further clinical investigations.

In addition to its pharmaceutical applications, there are also industrial uses for< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate. Its role as an intermediate in organic synthesis makes it valuable for producing other chemicals that are used in manufacturing processes. For instance, it can be used to synthesize dyes, polymers, and other specialty chemicals that require sulfinate functional groups.

The chemical properties of< strong>CAS No. 2137612-37-2 also make it useful in material science research. Researchers are investigating its potential use in developing new materials with unique properties such as high thermal stability or enhanced electrical conductivity. These applications highlight the versatility of sulfinate derivatives and their importance beyond traditional pharmaceuticals.

The future prospects for< strong>Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As more data becomes available from clinical trials and laboratory studies, it is expected that this compound will play an increasingly significant role in both drug development and industrial chemistry.

In conclusion, Sodium 4-(methoxycarbonyl)-3-methylbenzene-1-sulfinate (CAS No. 2137612-37-2) is a multifaceted compound with potential applications across multiple industries. Its unique chemical structure and biological activities make it a valuable asset for researchers working on new drugs, materials, and industrial processes. As scientific understanding continues to evolve, it is likely that this compound will find even broader uses in the future.